
Application Notes and Protocols for P 22077
Stock Solution Preparation in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: P 22077

Cat. No.: B612074 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
P 22077 is a cell-permeable inhibitor of Ubiquitin-specific Protease 7 (USP7) and the closely

related deubiquitinase USP47. Inhibition of USP7 leads to the destabilization of HDM2 (Human

Double Minute 2), an E3 ubiquitin ligase that targets the tumor suppressor p53 for proteasomal

degradation. By inhibiting USP7, P 22077 stabilizes p53, leading to the induction of apoptosis

in cancer cells with a functional USP7-HDM2-p53 axis. These application notes provide a

detailed protocol for the preparation of P 22077 stock solutions in Dimethyl Sulfoxide (DMSO)

for in vitro studies.

Quantitative Data Summary
For accurate and reproducible experimental results, it is crucial to start with a precisely

prepared stock solution. The following table summarizes the key quantitative data for P 22077.
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Parameter Value Reference

Molecular Weight 315.32 g/mol [1][2][3]

Solubility in DMSO ≥ 50 mg/mL (≥ 158.57 mM) [1][4]

Appearance Light yellow to yellow solid [1]

Storage of Solid -20°C for up to 3 years [1]

Storage of Stock Solution
-80°C for up to 2 years; -20°C

for up to 1 year
[1]

Experimental Protocol: Preparation of a 10 mM P
22077 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of P 22077 in DMSO.

Materials:

P 22077 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Equilibration: Allow the vial of P 22077 powder to equilibrate to room temperature for at least

15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical

balance. Carefully weigh the desired amount of P 22077 powder. For example, to prepare 1
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mL of a 10 mM stock solution, weigh out 3.153 mg of P 22077.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mM x 0.001 L x 315.32 g/mol = 3.153 mg

Solubilization: Add the appropriate volume of anhydrous DMSO to the weighed P 22077
powder. For a 10 mM solution with 3.153 mg of P 22077, add 1 mL of DMSO.

Mixing: Close the tube/vial tightly and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (37°C) and/or sonication can be used to aid

dissolution if necessary.[1] Visually inspect the solution to ensure there are no undissolved

particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C, protected from light.[1]

Note on DMSO: It is highly recommended to use anhydrous or freshly opened DMSO, as the

presence of water can affect the solubility and stability of the compound.

Visualization of Experimental Workflow and
Signaling Pathway
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Workflow for P 22077 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a P 22077 stock solution in DMSO.
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Signaling Pathway of P 22077 Actiondot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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